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Compound of Interest

Compound Name: NIH-12848

Cat. No.: B15602138

Researchers and laboratory personnel handling NIH-12848 are responsible for its safe disposal
to protect themselves, the community, and the environment. As a putative phosphatidylinositol
5-phosphate 4-kinase y (PI5P4KYy) inhibitor, NIH-12848 requires disposal as hazardous
chemical waste in accordance with institutional and regulatory guidelines.[1][2][3] Adherence to
these procedures is critical for maintaining a safe laboratory environment.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure appropriate personal protective equipment
(PPE) is worn, including a lab coat, nitrile gloves, and protective eyewear.[4] All handling of
NIH-12848 waste should be conducted in a designated area, preferably within a chemical fume
hood to minimize inhalation exposure.

Step-by-Step Disposal Plan

The disposal of NIH-12848 and its associated waste must follow a structured plan to ensure
safety and compliance. This involves proper segregation, containment, labeling, and storage
before collection by authorized hazardous waste personnel.

o Waste Identification and Segregation:

o Treat all solid forms of NIH-12848, contaminated labware (e.g., pipette tips, tubes, flasks),
and solutions containing NIH-12848 as hazardous waste.[1][2]
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o Segregate NIH-12848 waste from other laboratory waste streams such as regular trash,
biohazardous waste, and radioactive waste.[3][5]

o Incompatible chemicals must be stored separately to prevent violent reactions or the
emission of flammable or poisonous gases.[5] For instance, store acids and bases in
separate containers.[5]

e Containment:

o Solid Waste: Collect solid NIH-12848 waste, including contaminated gloves, wipes, and
plasticware, in a designated, leak-proof hazardous waste container lined with a heavy-duty
plastic bag.[6] The container must be compatible with the chemical properties of the
waste.[3]

o Liquid Waste: Collect liquid waste containing NIH-12848, including unused stock solutions
and experimental solutions, in a dedicated, shatter-resistant, and leak-proof container.[2]
[5] Plastic containers are often preferred.[2] Ensure the container has a secure, tight-fitting
cap.[5] Do not fill containers beyond 90% capacity to prevent spills and allow for
expansion.

o Sharps Waste: Any sharps contaminated with NIH-12848, such as needles or razor
blades, must be placed in a designated, puncture-resistant sharps container.[6]

e Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"NIH-12848" or "N-(Thiophen-2-ylmethyl)-2-(2-(trifluoromethyl)phenyl)quinazolin-4-amine".
[21[7]

o Include the approximate concentration and quantity of the waste.
o Indicate the date when waste was first added to the container.[2]
e Storage:

o Store hazardous waste containers in a designated Satellite Accumulation Area (SAA) at or
near the point of generation.[2][5]
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o The SAA must be a secure, well-ventilated area away from general laboratory traffic.
o Ensure waste containers are kept closed at all times, except when adding waste.[1][2]

o Secondary containment, such as a larger, chemically resistant bin, should be used to
capture any potential leaks.[3]

» Disposal:

o Do not dispose of NIH-12848 down the drain or in the regular trash.[1][4][8] The NIH
objective is to limit discharges to the sanitary sewer and manage chemicals through waste
disposal services.[4]

o Contact your institution's Environmental Health and Safety (EHS) or hazardous waste
management program to schedule a pickup for the properly contained and labeled NIH-
12848 waste.[2]

o Follow all institutional procedures for waste pickup and documentation.

Quantitative Data for NIH-12848

The following table summarizes key quantitative data for NIH-12848, which is essential for
proper handling and waste management.

Property Value Reference
Molecular Formula C20H14F3NsS [9][10]
Molecular Weight 385.41 g/mol [9][10]

ICso for PISP4Ky ~1 uM [9][10][11]
Solubility in DMSO > 77 mg/mL (199.78 mM) [10]
Solubility in Ethanol 8 mg/mL [10]

Water Solubility Insoluble [10]
Storage (Powder) 3 years at -20°C [10]
Storage (in Solvent) 1 year at -80°C [10]
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Experimental Protocols

While specific experimental protocols for the disposal of NIH-12848 are not available, the
principles of safe laboratory chemical disposal are universal. The step-by-step guide provided
above is based on established protocols for managing hazardous chemical waste in a
laboratory setting.[1][2][3][5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of NIH-12848

waste.
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Caption: Workflow for the safe disposal of NIH-12848 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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